Cas no 3183-48-0 (Cyclobutane,2,4-bis(2-chloroethyl)-1,1-dimethyl-)

Cyclobutane,2,4-bis(2-chloroethyl)-1,1-dimethyl- structure
3183-48-0 structure
Product Name:Cyclobutane,2,4-bis(2-chloroethyl)-1,1-dimethyl-
CAS No:3183-48-0
MF:C10H18Cl2
MW:209.155921459198
CID:313299
PubChem ID:276090
Update Time:2025-04-19

Cyclobutane,2,4-bis(2-chloroethyl)-1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutane,2,4-bis(2-chloroethyl)-1,1-dimethyl-
    • 2,4-bis(2-chloroethyl)-1,1-dimethylcyclobutane
    • AC1L5J2I
    • AC1Q3UJ0
    • AG-J-07979
    • AR-1D3340
    • CTK4G7816
    • NSC123330
    • NSC-123330
    • DTXSID60298461
    • 3183-48-0
    • Inchi: 1S/C10H18Cl2/c1-10(2)8(3-5-11)7-9(10)4-6-12/h8-9H,3-7H2,1-2H3
    • InChI Key: INKQNBVJEYIODC-UHFFFAOYSA-N
    • SMILES: ClCCC1CC(CCCl)C1(C)C

Computed Properties

  • Exact Mass: 208.07874
  • Monoisotopic Mass: 208.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.008
  • Boiling Point: 253.4°C at 760 mmHg
  • Flash Point: 117.7°C
  • Refractive Index: 1.453
  • PSA: 0
  • LogP: 3.90650
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